tert-Butyl (3-((4-formylphenyl)ethynyl)phenyl)carbamate

• IUPAC Name: tert-butyl N-[3-[2-(4-formylphenyl)ethynyl]phenyl]carbamate
• InChI: InChI=1S/C20H19NO3/c1-20(2,3)24-19(23)21-18-6-4-5-16(13-18)10-7-15-8-11-17(14-22)12-9-15/h4-6,8-9,11-14H,1-3H3,(H,21,23)
• InChI Key: GHCJDJIOHBCHSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C#CC2=CC=C(C=C2)C=O
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

Tert-Butyl (3-((4-formylphenyl)ethynyl)phenyl)carbamate is a useful research compound. Its molecular formula is C20H19NO3 and its molecular weight is 321.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• It is utilized for synthesizing indoles with oxygen-bearing substituents at the benzene moiety (Kondo, Kojima, & Sakamoto, 1997).

• The compound is used in the synthesis of alpha-substituted gamma- and delta-lactones through free-radical addition and nucleophilic ring opening (Crich & Rahaman, 2009).

• It finds application in directed lithiation of N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea (Smith, El‐Hiti, & Alshammari, 2013).

• The compound is used in the reduction of perfluoroalkyl ketones with lithium alkoxides (Sokeirik et al., 2006).

• Tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, a related compound, are useful building blocks in organic synthesis, reacting with organometallics to give N-(Boc)-protected nitrones (Guinchard, Vallée, & Denis, 2005).

• Tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxy-methyl)-cyclopentyl]-carbamate is an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′- (Ober et al., 2004).

• It is a useful compound for Diels-Alder reactions (Padwa, Brodney, & Lynch, 2003).

• Tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate is an important intermediate in biologically active compounds like omisertinib (AZD9291) (Zhao, Guo, Lan, & Xu, 2017).

• It is synthesized using the asymmetric Mannich reaction, serving as a chiral amino carbonyl compound (Yang, Pan, & List, 2009).

• The 1,3-dipolar cycloaddition of ynamide tert-butyl N-ethynyl-N-phenylcarbamate affords 5-amino pyrazole as a single regioisomer (González et al., 2013).

• Tert-Butyl N-trifluoromethylcarbamate has an unusually short N-CF3 bond and forms hydrogen-bonded infinite chains (Brauer, Burger, Pawelke, & Wilke, 1988).

• 5e-tert-Butyl-2e-[4-(substituted-ethynyl)phenyl]-1,3-dithianes, derived from this compound, are potent blockers of the GABA-gated chloride channel (Li & Casida, 1994).

• It forms isomorphous crystal structures with chlorodiacetylene and iododiacetylene derivatives (Baillargeon et al., 2017).

• Tert-butyl 1(S)-[(3R,4S,5S)-5-benzyl-4-hydroxy-2-oxo-3-pyrrolidinyl]-2-phenylethyl -carbamate is an example of an all-cis tri-substituted pyrrolidinone (Weber, Ettmayer, Hübner, & Gstach, 1995).

• Its reaction with lithium powder and DTBB catalyzes the formation of functionalized carbamates (Ortiz, Guijarro, & Yus, 1999).

• 1-tert-Butyl-1-(3-cyclopentyloxy-2-hydroxypropyl)-3-methylurea has strong hypotensive action and antiarrhythmic activity (Chalina, Chakarova, & Staneva, 1998).

• Aqueous phosphoric acid effectively deprotects tert-butyl carbamates, preserving stereochemical integrity (Li et al., 2006).

• Rhodium-catalyzed enantioselective addition of arylboronic acids to N-Boc arylimines results in the preparation of tert-Butyl phenylsulfonyl(thiphen-2-yl)methylcarbamate (Storgaard & Ellman, 2009).